Cas no 62214-46-4 (3,5-Pyrazolidinedione, 4-methyl-1,2-diphenyl-4-propyl-)

3,5-Pyrazolidinedione, 4-methyl-1,2-diphenyl-4-propyl- structure
62214-46-4 structure
Product Name:3,5-Pyrazolidinedione, 4-methyl-1,2-diphenyl-4-propyl-
CAS No:62214-46-4
MF:C19H20N2O2
MW:308.374304771423
CID:454278
PubChem ID:71388757
Update Time:2025-04-19

3,5-Pyrazolidinedione, 4-methyl-1,2-diphenyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyrazolidinedione, 4-methyl-1,2-diphenyl-4-propyl-
    • 4-methyl-1,2-diphenyl-4-propylpyrazolidine-3,5-dione
    • DTXSID00810808
    • 62214-46-4
    • Inchi: 1S/C19H20N2O2/c1-3-14-19(2)17(22)20(15-10-6-4-7-11-15)21(18(19)23)16-12-8-5-9-13-16/h4-13H,3,14H2,1-2H3
    • InChI Key: LLQPLQQGSZHRON-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(C(N(C2C=CC=CC=2)N1C1C=CC=CC=1)=O)CCC

Computed Properties

  • Exact Mass: 308.1526
  • Monoisotopic Mass: 308.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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